Cas no 116583-80-3 (5-pentylfuran-2-carboxylic acid)

5-pentylfuran-2-carboxylic acid structure

116583-80-3 structure

Product Name:5-pentylfuran-2-carboxylic acid

CAS No:116583-80-3

MF:C₁₀H₁₄O₃

MW:182.216363430023

CID:2614895

PubChem ID:10702577

Update Time:2025-04-21

5-pentylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-pentylfuran-2-carboxylic acid
- SCHEMBL9487415
- Z1262521779
- 2-Furancarboxylic acid, 5-pentyl-
- DTXSID50443680
- G51152
- EN300-8132959
- 116583-80-3
- Inchi： 1S/C10H14O3/c1-2-3-4-5-8-6-7-9(13-8)10(11)12/h6-7H,2-5H2,1H3,(H,11,12)
- InChI Key： OMZHRDOVKJOSEW-UHFFFAOYSA-N
- SMILES： O1C(C(=O)O)=CC=C1CCCCC

Computed Properties

Exact Mass: 182.094294304Da
Monoisotopic Mass: 182.094294304Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 5
Complexity: 168
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 50.4Å²

5-pentylfuran-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-8132959-0.05g	5-pentylfuran-2-carboxylic acid	116583-80-3	95.0%	0.05g	$101.0	2025-03-21
Enamine	EN300-8132959-0.1g	5-pentylfuran-2-carboxylic acid	116583-80-3	95.0%	0.1g	$152.0	2025-03-21
Enamine	EN300-8132959-0.25g	5-pentylfuran-2-carboxylic acid	116583-80-3	95.0%	0.25g	$216.0	2025-03-21
Enamine	EN300-8132959-0.5g	5-pentylfuran-2-carboxylic acid	116583-80-3	95.0%	0.5g	$407.0	2025-03-21
Enamine	EN300-8132959-1.0g	5-pentylfuran-2-carboxylic acid	116583-80-3	95.0%	1.0g	$528.0	2025-03-21
Enamine	EN300-8132959-2.5g	5-pentylfuran-2-carboxylic acid	116583-80-3	95.0%	2.5g	$1034.0	2025-03-21
Enamine	EN300-8132959-5.0g	5-pentylfuran-2-carboxylic acid	116583-80-3	95.0%	5.0g	$1530.0	2025-03-21
Enamine	EN300-8132959-10.0g	5-pentylfuran-2-carboxylic acid	116583-80-3	95.0%	10.0g	$2269.0	2025-03-21
1PlusChem	1P000DAC-50mg	2-Furancarboxylic acid, 5-pentyl-	116583-80-3	95%	50mg	$182.00	2023-12-26
1PlusChem	1P000DAC-100mg	2-Furancarboxylic acid, 5-pentyl-	116583-80-3	95%	100mg	$243.00	2023-12-26

5-pentylfuran-2-carboxylic acid Related Literature

1. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
2. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
3. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
4. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
5. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535

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